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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

CAS Number: 1132-42-9
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of N-Cyclohexylacetoacetamide,
a chemical compound with potential applications in various scientific fields. This document
consolidates available data on its physicochemical properties, synthesis, and analytical
characterization.

Physicochemical Properties

N-Cyclohexylacetoacetamide, with the IUPAC name N-cyclohexyl-3-oxobutanamide, is a
solid at room temperature.[1] A summary of its key physicochemical properties is presented in
the table below.

Property Value Source
Molecular Formula C10H17NO2 PubChem
Molecular Weight 183.25 g/mol PubChem[1]
Melting Point 74 °C PrepChem.com
Boiling Point Not available

Solubility Not available
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Synthesis

A known method for the synthesis of N-Cyclohexylacetoacetamide involves the reaction of
cyclohexylamine with diketene.

Experimental Protocol: Synthesis of N-
Cyclohexylacetoacetamide

This protocol is adapted from a literature source.

Materials:

Cyclohexylamine (99 g)

Diketene (84 q)

Benzene (500 ml)

Isopropyl ether

Procedure:

A mixture of 500 ml of benzene and 99 g of cyclohexylamine is prepared.
o Over a period of 30 minutes, 84 g of diketene is introduced to the cyclohexylamine solution.
e The reaction mixture is stirred for 4 hours at 20 °C.

» Following the stirring period, the mixture is evaporated to dryness by distillation under
reduced pressure.

e The resulting residue is taken up in isopropyl ether.
e The solution is then cooled and the precipitate is collected by vacuum filtration.

e The recovered precipitate is dried and then recrystallized from isopropyl ether to yield 137 g
of N-cyclohexyl-acetylacetamide.
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Synthesis Workflow

Caption: Synthesis workflow for N-Cyclohexylacetoacetamide.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for N-
Cyclohexylacetoacetamide is not readily available in the public domain. Characterization of
this compound would require standard analytical techniques.

Applications and Biological Activity

Currently, there is a lack of publicly available information on the specific applications and
biological activity of N-Cyclohexylacetoacetamide. Further research is needed to explore its
potential uses in areas such as organic synthesis, medicinal chemistry, and drug development.
While studies on other acetamide derivatives have shown a range of biological activities, these
cannot be directly extrapolated to N-Cyclohexylacetoacetamide without specific experimental
validation. No information regarding its mechanism of action or involvement in any signaling
pathways has been documented.

Conclusion

N-Cyclohexylacetoacetamide is a compound for which a synthetic method and basic
physicochemical properties are known. However, a significant gap exists in the scientific
literature regarding its detailed analytical characterization, potential applications, and biological
profile. This technical guide serves as a foundational document, highlighting the current
knowledge and underscoring the need for further investigation to unlock the potential of this
molecule. Researchers and scientists are encouraged to undertake studies to fill these
knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Cyclohexylacetoacetamide: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074488#n-cyclohexylacetoacetamide-cas-number-
1132-42-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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